Cas no 2138222-45-2 (5-bromo-2-cyclopropyl-7-(difluoromethyl)-1,2,4triazolo1,5-apyridine)

• Product Name: 5-bromo-2-cyclopropyl-7-(difluoromethyl)-1,2,4triazolo1,5-apyridine
• CAS No: 2138222-45-2
• MF: C₁₀H₈BrF₂N₃
• MW: 288.09142780304
• CID: 6440408
• PubChem ID: 165483077
• Update Time: 2025-10-29

5-bromo-2-cyclopropyl-7-(difluoromethyl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-cyclopropyl-7-(difluoromethyl)-1,2,4triazolo1,5-apyridine
• 2138222-45-2
• EN300-1104732
• 5-bromo-2-cyclopropyl-7-(difluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C10H8BrF2N3/c11-7-3-6(9(12)13)4-8-14-10(5-1-2-5)15-16(7)8/h3-5,9H,1-2H2
• InChI Key： MOFAPMXSLDUNIJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=CC2N1N=C(C1CC1)N=2

Computed Properties

• Exact Mass: 286.98697g/mol
• Monoisotopic Mass: 286.98697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-bromo-2-cyclopropyl-7-(difluoromethyl)-1,2,4triazolo1,5-apyridine

5-Bromo-2-Cyclopropyl-7-(Difluoromethyl)-1,2,4-Triazolo[1,5-a]Pyridine: A Comprehensive Overview

The compound 5-bromo-2-cyclopropyl-7-(difluoromethyl)-1,2,4-triazolo[1,5-a]pyridine, identified by the CAS number 2138222-45-2, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of triazolopyridines, which are known for their versatile structural features and unique chemical properties. The molecule's structure is characterized by a pyridine ring fused with a 1,2,4-triazole ring system, featuring substituents at positions 5 (bromo), 2 (cyclopropyl), and 7 (difluoromethyl). These substituents contribute to the compound's distinct electronic and steric properties, making it an intriguing subject for both academic and industrial investigations.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex heterocyclic compounds. The synthesis of 5-bromo-2-cyclopropyl-7-(difluoromethyl)-1,2,4-triazolo[1,5-a]pyridine typically involves multi-step processes that include nucleophilic aromatic substitutions, cyclopropanation reactions, and fluorination techniques. Researchers have explored various methodologies to optimize the yield and purity of this compound, often employing transition metal catalysts to facilitate key transformations.

The structural uniqueness of this compound has led to its exploration in diverse applications. One of the most promising areas is its potential as a building block in drug discovery programs targeting specific biological pathways. For instance, studies have shown that triazolopyridines can act as inhibitors of histone deacetylases (HDACs) or other enzyme targets implicated in diseases such as cancer and neurodegenerative disorders. The bromine substituent at position 5 is particularly significant as it can serve as a site for further functionalization or bioisosteric replacement during drug design.

In addition to its therapeutic potential, this compound has also been studied for its electronic properties in materials science applications. The presence of electron-withdrawing groups like bromine and difluoromethyl enhances the molecule's ability to participate in π-conjugation systems, making it a candidate for use in organic electronics or optoelectronic devices. Recent research has focused on incorporating such heterocycles into polymer frameworks to improve charge transport properties.

The cyclopropyl group at position 2 introduces unique strain-induced reactivity into the molecule. This feature has been exploited in studies examining its participation in cycloreversion reactions under thermal or photochemical conditions. Such reactivity opens avenues for dynamic covalent chemistry applications and the development of stimuli-responsive materials.

From an analytical standpoint, the characterization of 5-bromo-2-cyclopropyl-7-(difluoromethyl)-1,2,4-triazolo[1,5-a]pyridine has been achieved through advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry. These methods provide critical insights into the molecule's conformational preferences and stability under varying conditions.

In terms of environmental considerations, there is growing interest in understanding the fate and biodegradation pathways of such compounds once released into ecosystems. Preliminary studies suggest that the presence of electron-withdrawing groups may influence microbial degradation rates; however, further research is required to establish comprehensive environmental impact assessments.

The synthesis and characterization of 5-bromo-2-cyclopropyl-7-(difluoromethyl)-1,2,4-triazolo[1,5-a]pyridine represent significant milestones in heterocyclic chemistry. Its versatile structure positions it as a valuable tool across multiple disciplines within the chemical sciences. As research continues to uncover new applications and optimize synthetic routes for this compound, its role in advancing both fundamental understanding and practical innovations is likely to expand further.